Cas no 2445750-73-0 (rac-(3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine hydrochloride, trans)

• Product Name: rac-(3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine hydrochloride, trans
• CAS No: 2445750-73-0
• MF: C₆H₁₂BrClFN
• MW: 232.521583557129
• MDL: MFCD32692203
• CID: 5668936
• PubChem ID: 154853481
• Update Time: 2025-05-20

rac-(3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• 2445750-73-0
• (3R,4R)-3-Bromo-4-fluoro-3,4-dimethylpyrrolidine;hydrochloride
• Z4500052020
• EN300-26975693
• rac-(3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine hydrochloride
• rac-(3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine hydrochloride, trans

• MDL： MFCD32692203
• Inchi： 1S/C6H11BrFN.ClH/c1-5(7)3-9-4-6(5,2)8;/h9H,3-4H2,1-2H3;1H/t5-,6-;/m1./s1
• InChI Key： JCPYWSNBQZORNJ-KGZKBUQUSA-N
• SMILES： Br[C@]1(C)CNC[C@@]1(C)F.Cl

Computed Properties

• Exact Mass: 230.98257g/mol
• Monoisotopic Mass: 230.98257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on rac-(3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine hydrochloride, trans

Rac-(3R,4R)-3-Bromo-4-Fluoro-3,4-Dimethylpyrrolidine Hydrochloride, Trans: A Comprehensive Overview

The compound rac-(3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine hydrochloride, commonly referred to as the trans racemic mixture, is a highly specialized chemical entity with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is uniquely identified by its CAS number 2445750-73-0, which serves as a universally recognized identifier in scientific literature and regulatory documents.

The structural complexity of this compound arises from its stereochemistry and functional groups. The pyrrolidine ring system forms the core structure, with substituents including a bromine atom at position 3 and a fluorine atom at position 4. Additionally, both positions 3 and 4 are substituted with methyl groups, contributing to the molecule's steric bulk and electronic properties. The hydrochloride salt form indicates that this compound is typically handled in its protonated state, which is crucial for its solubility and reactivity in various chemical reactions.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound. Researchers have employed asymmetric catalysis techniques to achieve high enantiomeric excess in the preparation of the rac-(3R,4R) configuration. These methods not only enhance the purity of the product but also align with the growing demand for sustainable and environmentally friendly synthetic practices in the pharmaceutical industry.

The application of this compound extends beyond its role as an intermediate in organic synthesis. It has been extensively studied for its potential as a building block in drug discovery programs targeting various therapeutic areas. For instance, studies published in 2022 have highlighted its utility in constructing bioactive molecules with potential anti-inflammatory and neuroprotective properties.

In terms of pharmacokinetics, recent research has focused on understanding the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound. Preclinical studies have demonstrated favorable pharmacokinetic properties, suggesting its potential as a lead compound in drug development pipelines.

The stereochemistry of this compound plays a pivotal role in its biological activity. The trans configuration ensures optimal interactions with biological targets, making it a valuable tool in medicinal chemistry research. Moreover, the presence of halogen atoms (bromine and fluorine) introduces unique electronic effects that can be exploited to modulate the activity of derivative compounds.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide critical insights into the molecular integrity and stereochemical composition of the compound, ensuring compliance with regulatory standards.

In conclusion, rac-(3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine hydrochloride represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features and promising pharmacological profile make it a valuable asset for researchers across various disciplines within the chemical sciences.